Cas no 28395-03-1 (Bumetanide)

• Product Name: Bumetanide
• CAS No: 28395-03-1
• MF: C₁₇H₂₀N₂O₅S
• MW: 364.416103363037
• MDL: MFCD00078949
• CID: 53320
• PubChem ID: 2471
• Update Time: 2025-05-23

Bumetanide Chemical and Physical Properties

Names and Identifiers

• 3-(Butylamino)-4-phenoxy-5-sulfamoylbenzoic acid
• Bumetanide (FDA)
• Bumetanide
• 2-phenoxy-3-butylamino-5-carboxybenzenesulfonamide
• [3H]-Bumetanide
• 3-(Aminosulfonyl)-5-(butylamino)-4-phenoxybenzoic acid
• 3-(butylamino-)-4-phenoxy-5-sulfamoylbenzoic acid
• Bumetanida
• Bumetanidum
• Bumex
• Burinex
• Fontego
• Fordiuran
• Lunetoron
• PF 1593
• Ro 10-6338
• Segurex
• Aquazone
• Diurama
• Butinat
• Yurinex
• Cambiex
• Bumetanidum [INN-Latin]
• Bumetanida [INN-Spanish]
• Lixil-Leo
• Benzoic acid, 3-(aminosulfonyl)-5-(butylamino)-4-phenoxy-
• 0Y2S3XUQ5H
• MLS000028457
• Bumethanide
• C17H20N2O5S
• BENZOIC ACID, 3-(BUT
• Bumetanide Aminobenzoic Acid
• NSC758145
• Tox21_110088
• KBio2_004365
• BDBM25903
• KBio2_005364
• J-017055
• IDI1_033978
• Spectrum4_000030
• KBioGR_000439
• Bio2_000228
• Spectrum5_001212
• HMS500B16
• NCGC00260847-01
• NSC 758145
• SR-01000003062-7
• BUMETANIDE (USP MONOGRAPH)
• NCGC00022072-06
• 3-(aminosulfonyl)-5-(butylamino)-4-(phenyloxy)benzoic acid
• HMS2230P15
• SMR000058418
• BUMETANIDE (EP IMPURITY)
• NCGC00015149-13
• Ro 10-6338; PF 1593 pound>>Ro-10-6338; PF1593 pound>>Ro10-6338; PF-1593
• BUMETANIDE [EP IMPURITY]
• 3-n-butylamino-4-phenoxy-5-sulfamyl-benzoic acid
• SPBio_002371
• SPECTRUM1502004
• KBio3_000456
• HMS3712H14
• BUMETANIDE [INN]
• BCP28485
• Lopac-B-3023
• NC00550
• 3-butylamino-4-(phenoxy)-5-sulfamoylbenzoic acid
• HMS3260B05
• AB00052253
• 3-butylamino-4-phenoxy-5-sulphamyl-benzoic acid
• Opera_ID_1734
• HMS3402L10
• SCHEMBL27525
• BUMETANIDE [JAN]
• KBio2_002796
• NSC-758145
• BUMETANIDE (MART.)
• BUMETANIDE [ORANGE BOOK]
• KBioSS_000228
• NCGC00015149-07
• NCGC00022072-05
• EU-0100162
• NCGC00015149-01
• BRD-K38197229-001-06-7
• HMS1568H14
• EN300-122330
• Bumetanide, >=98%
• Bumetanide [USAN:USP:INN:BAN:JAN]
• Z1541758727
• Bumetanide, European Pharmacopoeia (EP) Reference Standard
• BPBio1_000168
• KBioGR_000228
• HMS1989L10
• HMS2089P13
• NCGC00015149-03
• NCGC00015149-12
• BRN 2185351
• Prestwick3_000276
• DivK1c_000034
• HMS1921B20
• AC-8115
• Bumetanide, United States Pharmacopeia (USP) Reference Standard
• NCGC00022072-08
• NINDS_000034
• HMS3654B13
• NS00009049
• BUMETANIDE [MART.]
• Bio1_001399
• Lixil
• HMS2095H14
• SMP1_000049
• 3-(butylamino)-4-phenoxy-5-sulfamoyl-benzoic acid
• NCGC00022072-04
• AB00052253-15
• Bumetanide (JP17/USP/INN)
• Bumetanide (USAN:USP:INN:BAN:JAN)
• HMS1791L10
• Spectrum_001317
• BUMETANIDE [WHO-DD]
• Tox21_110088_1
• Ro-10-6338
• BSPBio_001508
• AB00052253-16
• BUMETANIDE [EP MONOGRAPH]
• HMS2092N03
• Bio1_000421
• KBio3_002561
• NCGC00015149-08
• EINECS 249-004-6
• HMS3374E02
• CAS-28395-03-1
• Ro 10-6338;PF 1593
• 3-butylamino-4-phenoxy-5-sulfamoyl-benzoic acid
• SR-01000003062-4
• NCGC00015149-02
• Lopac0_000162
• CHEBI:3213
• Prestwick_679
• Bio1_000910
• NCGC00022072-07
• KBio2_006933
• CCG-40125
• HMS3873C13
• A819434
• MFCD00078949
• C03CA02
• CHEMBL1072
• NCGC00015149-05
• KS-5211
• DTXCID702699
• CS-1821
• Bumetanide in bulk
• SR-01000003062-2
• NCGC00015149-11
• LP00162
• NCGC00015149-16
• BSPBio_000152
• S-95008.
• AKOS015896600
• Spectrum3_001481
• KBio3_000455
• Bumetanide; 3-(Butylamino)-4-phenoxy-5-sulfamoylbenzoic acid; Benzoic acid, 3-(aminosulfonyl)-5-(butylamino)-4-phenoxy-; Benzoic acid, 3-(butylamino)-4-phenoxy-5-sulfamoyl- (8CI); 3-(Aminosulfonyl)-5-(butylamino)-4-phenoxybenzoic acid; 3-(Butylamino)-4-ph
• Burine
• BUMETANIDE (USP-RS)
• cid_2471
• Bumetanide?
• D00247
• 82U
• SDCCGSBI-0050150.P004
• AB00052253_17
• NCGC00015149-26
• Q275926
• Prestwick0_000276
• DB00887
• SBI-0050150.P003
• Bufenox
• MLS001148265
• BUMETANIDE [USP-RS]
• AB00052253_18
• BRD-K38197229-001-17-4
• SW196834-3
• SPBio_000980
• 3-n-butylamino-4-phenoxy-5-sulphamyl-benzoic acid
• SR-01000003062
• KBio1_000034
• BUMETANIDE (EP MONOGRAPH)
• KBioSS_001797
• HMS1361L10
• S95008.
• KBio2_000228
• Bumetanide (Ro 10-6338)
• KBio2_001797
• 3-(aminosulfonyl)-5-(butylamino)-4-phenoxy-benzoic acid
• BUMETANIDE [USAN]
• Bumex (TN)
• BUMETANIDE [MI]
• NCGC00015149-04
• 3-(BUTYLAMINO)-4-PHENOXY-5-SULFAMOYLBENZOIC ACID.
• NCGC00015149-06
• NCGC00015149-09
• Bumetanidum (INN-Latin)
• HY-17468
• Tox21_500162
• BUMETANIDE [USP MONOGRAPH]
• 28395-03-1
• Ro-106338
• Bumetanida (INN-Spanish)
• UNII-0Y2S3XUQ5H
• GTPL4837
• B 3023
• IDI1_000034
• s1287
• NCGC00022072-03
• BENZOIC ACID, 3-(BUTYLAMINO)-4-PHENOXY-5-SULFAMOYL-
• BSPBio_003061
• Bio2_000708
• NCGC00015149-10
• NCGC00015149-15
• DTXSID5022699
• Spectrum2_001050
• Pharmakon1600-01502004
• Bumetanide, British Pharmacopoeia (BP) Reference Standard
• Prestwick1_000276
• 3-butylamino-4-phenoxy-5-sulfamoylbenzoic acid
• BUMETANIDE [VANDF]
• HMS3259O08
• Prestwick2_000276
• BRD-K38197229-001-28-1
• Bumetanide (JP18/USP/INN)
• 1ST10495
• BRD-K38197229-001-29-9

• MDL： MFCD00078949
• Inchi： 1S/C17H20N2O5S/c1-2-3-9-19-14-10-12(17(20)21)11-15(25(18,22)23)16(14)24-13-7-5-4-6-8-13/h4-8,10-11,19H,2-3,9H2,1H3,(H,20,21)(H2,18,22,23)
• InChI Key： MAEIEVLCKWDQJH-UHFFFAOYSA-N
• SMILES： S(C1=CC(C(=O)O)=CC(=C1OC1C=CC=CC=1)NCCCC)(N)(=O)=O
• BRN： 2185351

Computed Properties

• Exact Mass: 364.10900
• Monoisotopic Mass: 364.109292
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 127

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.2812 (rough estimate)
• Melting Point: 230-239°C
• Boiling Point: 571.2°C at 760 mmHg
• Flash Point: 299.3±32.9 °C
• Refractive Index: 1.6510 (estimate)
• Solubility: In vitro: DMSO solubility ≥ 100 mg/ml (274.41 mm) H2O: < 0.1 mg/ml (insoluble) * "≥" means soluble, but saturation unknown
• Water Partition Coefficient: Soluble in ethanol (10 mg/ml), DMSO (25 mg/ml), acetone, benzene, methanol, propylene glycol, and water (<1 mg/ml).
• PSA: 127.10000
• LogP: 4.89060
• Solubility: Soluble in water, alcohol and alkaline solutions, but poorly soluble in acidic solutions
• pka: pK1 3.6, pK2 7.7(at 25℃)

Bumetanide Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• RTECS：DG4910000
• Toxicity：LD50 i.v. in mice: 330 mg/kg (Oestergaard)
• Storage Condition：4°C, protect from light

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on Bumetanide

Professional Introduction to Bumetanide (CAS No: 28395-03-1)

Bumetanide, with the chemical name 4-Phenyl-3-butyl-2,4-dioxo-1-pyrrolidinecarboxylic acid, is a potent loop diuretic widely recognized for its efficacy in treating conditions related to fluid retention. Its chemical structure, characterized by a pyrrolidine ring and a carboxylic acid group, contributes to its unique mechanism of action, making it a valuable therapeutic agent in modern medicine. This introduction delves into the compound's properties, applications, and recent advancements in research.

The molecular formula of Bumetanide is C₁₂H₁₃O₄, and its molecular weight is approximately 233.24 g/mol. As a synthetic compound, it exhibits high solubility in water, which enhances its bioavailability and facilitates intravenous administration. These pharmacokinetic properties make it particularly effective in scenarios where rapid diuresis is required.

Bumetanide operates primarily by inhibiting the sodium-potassium-chloride cotransporter (NKCC2) in the thick ascending limb of the loop of Henle. By blocking this transporter, Bumetanide prevents the reabsorption of sodium and chloride ions, leading to increased urine production and a reduction in extracellular fluid volume. This mechanism is particularly beneficial in conditions such as edema associated with heart failure, liver cirrhosis, and renal impairment.

In recent years, research has expanded beyond the traditional applications of Bumetanide. Studies have begun to explore its potential role in neuroprotection and anti-inflammatory processes. For instance, a groundbreaking study published in the Journal of Neurochemistry demonstrated that Bumetanide could mitigate neuroinflammation and protect against neuronal damage in models of stroke and traumatic brain injury. The findings suggest that the compound's ability to modulate immune responses may offer therapeutic benefits beyond its diuretic properties.

The pharmacological profile of Bumetanide has also attracted attention for its potential use in treating neurological disorders. A notable study conducted at the University of California San Francisco investigated the effects of Bumetanide on amyotrophic lateral sclerosis (ALS). The research revealed that Bumetanide could slow disease progression by inhibiting microglial activation and reducing oxidative stress. These results open new avenues for treating ALS and other neurodegenerative diseases.

In addition to its neurological applications, Bumetanide has shown promise in oncology research. A study published in Cancer Research highlighted the compound's ability to induce apoptosis in certain cancer cell lines by disrupting mitochondrial function. The research suggests that Bumetanide could be repurposed as an anti-cancer agent, particularly in combination with existing chemotherapeutic drugs.

The synthesis of Bumetanide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The key steps include condensation reactions between phenylacetic acid derivatives and butylamine, followed by oxidation and cyclization to form the pyrrolidine core. Advanced synthetic techniques have been developed to optimize these reactions, reducing waste and improving efficiency.

The safety profile of Bumetanide has been thoroughly evaluated through extensive clinical trials. Common side effects include hypokalemia, dehydration, and dizziness, which are typically managed by monitoring electrolyte levels and adjusting dosage accordingly. Rare but serious adverse effects include hearing loss and electrolyte imbalances that require immediate medical attention.

The future of Bumetanide research lies in exploring novel therapeutic applications and improving delivery systems. Nanotechnology-based drug delivery platforms are being investigated to enhance the targeted release of Bumetanide, potentially increasing its efficacy while minimizing side effects. Additionally, combination therapies involving Bumetanide with other compounds are being tested to address complex diseases more effectively.

In conclusion, Bumetanide (CAS No: 28395-03-1) remains a cornerstone in the treatment of fluid retention-related disorders due to its potent diuretic effects. However, ongoing research continues to uncover new possibilities for this versatile compound across various medical fields. As our understanding of its mechanisms and applications evolves, so too will its role in advancing patient care.